Cas no 1707370-05-5 (Ethyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate
• CAS No: 1707370-05-5
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089
• CID: 4670838
• PubChem ID: 97617239
• Update Time: 2024-11-05

Ethyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-1,4-dimethyl-, ethyl ester
• E76822
• CS-0151668
• AKOS027457009
• Ethyl5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate
• BS-51304
• EN300-747100
• 1707370-05-5
• ETHYL 5-BROMO-1,4-DIMETHYLPYRAZOLE-3-CARBOXYLATE

• Inchi： InChI=1S/C8H11BrN2O2/c1-4-13-8(12)6-5(2)7(9)11(3)10-6/h4H2,1-3H3
• InChI Key： OTSIJBIZPZMFMC-UHFFFAOYSA-N
• SMILES： CCOC(=O)c1c(c(n(n1)C)Br)C

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 300.9±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 5-bromo-1,4-dimethyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives